Cas no 1332965-96-4 (1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4)

• Product Name: 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4
• CAS No: 1332965-96-4
• MF: C₁₇H₂₄O₄
• MW: 296.39471244812
• CID: 1064337
• Update Time: 2025-07-25

1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4 Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4

• Inchi： 1S/C17H24O4/c1-13(2)9-5-3-4-8-12-21-17(20)15-11-7-6-10-14(15)16(18)19/h6-7,10-11,13H,3-5,8-9,12H2,1-2H3,(H,18,19)/i6D,7D,10D,11D
• InChI Key： RNCMBSSLYOAVRT-NWUDIVGLSA-N
• SMILES： O(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)O)=O)CCCCCCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4

Comprehensive Analysis of 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4 (CAS No. 1332965-96-4)

The compound 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4 (CAS No. 1332965-96-4) is a deuterated derivative of phthalate esters, which are widely used in industrial and research applications. This deuterium-labeled analog is particularly valuable in analytical chemistry, especially for mass spectrometry and nuclear magnetic resonance (NMR) studies, where isotopic labeling enhances precision in trace analysis. The incorporation of deuterium (d4) minimizes interference from background signals, making it indispensable for quantitative analysis and metabolite tracking.

In recent years, the demand for deuterated compounds like 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4 has surged due to advancements in environmental monitoring and pharmaceutical research. Researchers frequently search for "deuterated internal standards for HPLC" or "stable isotope-labeled phthalates," reflecting the growing need for high-purity reference materials. This compound addresses such demands by offering exceptional isotopic purity (>98%), ensuring reliable results in biomarker discovery and environmental pollutant analysis.

The structural uniqueness of 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4 lies in its branched alkyl chain (7-Methyloctyl), which influences its lipophilicity and solubility profiles. These properties are critical for applications in polymer plasticizers and coating formulations, where compatibility with hydrophobic matrices is essential. Additionally, its deuterated form is increasingly used in forensic toxicology to study human exposure to phthalates, a hot topic linked to consumer product safety.

From a synthetic perspective, the preparation of CAS No. 1332965-96-4 involves meticulous deuterium exchange protocols to ensure minimal isotopic dilution. This process aligns with the industry's focus on green chemistry, as modern synthesis routes prioritize solvent recovery and energy efficiency. Users searching for "sustainable deuterated compound synthesis" will find this compound exemplary for its optimized production workflow.

Regulatory compliance is another key consideration for 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4. While not classified as hazardous, its non-deuterated counterparts are scrutinized under REACH and FDA guidelines. This has spurred interest in safer alternatives, with queries like "eco-friendly phthalate substitutes" trending in scientific forums. The deuterated version, however, remains a niche tool for analytical validation, exempt from such restrictions due to its trace-level usage.

In conclusion, 1,2-Benzenedicarboxylic Acid 1-(7-Methyloctyl) Ester-d4 (CAS No. 1332965-96-4) bridges cutting-edge research and industrial needs, offering unmatched utility in isotope dilution assays and material science. Its role in addressing contemporary challenges—from microplastic detection to drug metabolism studies—ensures its relevance in a rapidly evolving scientific landscape.